Cas no 31366-38-8 (Benzoic acid, 4-amino-,4-nitrophenyl ester)

• Product Name: Benzoic acid, 4-amino-,4-nitrophenyl ester
• CAS No: 31366-38-8
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• MDL: MFCD01365705
• CID: 308663
• PubChem ID: 294758
• Update Time: 2025-11-06

Benzoic acid, 4-amino-,4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-,4-nitrophenyl ester
• (4-nitrophenyl) 4-aminobenzoate
• 4-nitrophenyl 4-aminobenzoate
• AC1L6MM4
• NSC163802
• p-nitrophenyl p-aminobenzoate
• NSC-163802
• SMR000528678
• DTXSID60303963
• CHEMBL1403316
• MLS000756322
• 31366-38-8

• MDL： MFCD01365705
• Inchi： 1S/C13H10N2O4/c14-10-3-1-9(2-4-10)13(16)19-12-7-5-11(6-8-12)15(17)18/h1-8H,14H2
• InChI Key： IDQAOTGARKTEOL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.0641
• Monoisotopic Mass: 258.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.1

Experimental Properties

• Density: 1.381
• Boiling Point: 481.5°Cat760mmHg
• Flash Point: 245°C
• Refractive Index: 1.655
• PSA: 95.46